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Compound of Interest

Compound Name: 4-Bromophenylacetic acid

Cat. No.: B019724

Introduction

The conversion of carboxylic acids to acyl chlorides is a cornerstone transformation in organic
synthesis, significantly enhancing the reactivity of the carboxyl group. The reaction of 4-
Bromophenylacetic acid with thionyl chloride (SOCIz) is a standard and highly efficient
method to produce 4-Bromophenylacetyl chloride. This resulting acyl chloride is a versatile
intermediate, particularly valuable in the pharmaceutical industry. It serves as a key building
block in the synthesis of various heterocyclic compounds and has been utilized in the
development of antibacterial prodrugs.[1] The reaction proceeds through the formation of a
chlorosulfite intermediate, which then undergoes nucleophilic attack by a chloride ion. The
reaction is driven to completion by the formation of gaseous byproducts, sulfur dioxide (SO2)
and hydrogen chloride (HCI).[2][3][4]

Reaction Mechanism Overview

The accepted mechanism involves two main stages:

o Formation of a Chlorosulfite Intermediate: The hydroxyl group of the 4-Bromophenylacetic
acid attacks the electrophilic sulfur atom of thionyl chloride. This is followed by the departure
of a chloride ion and subsequent deprotonation to form a reactive acyl chlorosulfite
intermediate.[3][4]

¢ Nucleophilic Acyl Substitution: The chloride ion, acting as a nucleophile, attacks the carbonyl
carbon of the intermediate. A tetrahedral intermediate is formed, which then collapses to
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yield the final 4-Bromophenylacetyl chloride, along with the stable gaseous byproducts SOz
and HCL.[2][3]

Data Presentation

Table 1: Physicochemical Properties of Reactant and
Product

4-Bromophenylacetic Acid  4-Bromophenylacetyl

Property .
(Reactant) Chloride (Product)
CAS Number 1878-68-8[5][6] 37859-24-8[1]
Molecular Formula CsH7BrO2[5][7] CsHeBrCIOJ[1]
Molecular Weight 215.04 g/mol [5][7] 233.49 g/mol [1]
White to light yellow crystalline  Clear to slightly yellow liquid or
Appearance ] ]
powder[5] low-melting solid[1]
Melting Point 114-117 °CJ[5] Not specified; low-melting solid
Boiling Point ~253 °C (rough estimate)[5] 180-185 °C at 10 mmHg|[1]

Table 2: Typical Reaction Parameters
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Parameter Value Reference
Reactant 4-Bromophenylacetic acid N/A
Reagent Thionyl chloride (SOCI2) [1][8]
Stoichiometry (Acid:SOCIz2) 1: 2 (molar equivalents) [819]

None (excess SOCI2) or an
Solvent ) [8][10]
inert solvent (e.g., benzene)

Temperature Reflux [8][9][10]

Reaction Time 3 hours [81[9][10]

Removal of excess SOCIz via
Work-up distillation under reduced [1][8][10]

pressure

) Often used directly in the next
uri
Purity . — [10]
step without further purification

Experimental Protocols
Protocol: Synthesis of 4-Bromophenylacetyl Chloride

This protocol describes the conversion of 4-Bromophenylacetic acid to 4-Bromophenylacetyl
chloride using thionyl chloride.

Materials:
e 4-Bromophenylacetic acid
e Thionyl chloride (SOCI2)

e Anhydrous benzene or dichloromethane (optional, as thionyl chloride can serve as both
reagent and solvent)

Apparatus:

o Two-necked round-bottomed flask
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Reflux condenser fitted with a drying tube (e.g., containing CaClz) or an inert gas (Nz2) inlet to
protect from atmospheric moisture[9]

Teflon-coated magnetic stir bar
Heating mantle

Apparatus for distillation under reduced pressure

Procedure:

Setup: Assemble the reaction apparatus in a certified fume hood. Ensure all glassware is dry.

Charging the Flask: Charge the round-bottomed flask with 4-Bromophenylacetic acid (e.g.,
1.0 equivalent).

Reagent Addition: Carefully add thionyl chloride (e.g., 2.0 equivalents) to the flask.[8][9] If
using a solvent, add it at this stage. The addition should be done cautiously as the reaction
can be exothermic.

Reaction: Heat the mixture to reflux with gentle stirring. Maintain the reflux for approximately
3 hours.[8][9][10] The reaction is complete when the evolution of gases (HCl and SO2)

ceases.

Cooling: After the reaction period, remove the heat source and allow the mixture to cool to
room temperature.

Work-up: Remove the excess thionyl chloride and any solvent by distillation under reduced
pressure.[1][8] This step is critical and must be performed in a fume hood.

Product Isolation: The residue remaining in the flask is the crude 4-Bromophenylacetyl
chloride. It is a liquid or low-melting solid and is often of sufficient purity for use in
subsequent synthetic steps.[10] For higher purity, the product can be purified by vacuum
distillation.[1]

Safety Precautions:
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e This reaction must be performed in a well-ventilated fume hood due to the evolution of toxic
and corrosive gases (HCI and SOz).

» Thionyl chloride is highly corrosive, toxic, and reacts violently with water. Handle with
extreme care using appropriate personal protective equipment (PPE), including safety
goggles, a lab coat, and chemical-resistant gloves.

e The product, 4-Bromophenylacetyl chloride, is also corrosive and moisture-sensitive.[1]

Visualizations
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Caption: Experimental workflow for the synthesis of 4-Bromophenylacetyl chloride.
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Caption: Simplified mechanism for the reaction of a carboxylic acid with thionyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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